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Compound of Interest

Compound Name: UK-5099

Cat. No.: B1683380

Technical Support Center: UK-5099

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the long-term stability, handling, and
experimental use of UK-5099, a potent inhibitor of the mitochondrial pyruvate carrier (MPC).

Frequently Asked Questions (FAQs)
Q1: How should | store UK-5099 powder?
A: UK-5099 powder is stable for up to 3 years when stored at -20°C and for 2 years at 4°C.[1]

Q2: What is the recommended solvent for preparing UK-5099 stock solutions?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of UK-
5099.[1][2] It is soluble in DMSO at concentrations of 57-100 mg/mL.[1][2] It is crucial to use
fresh, high-quality DMSO, as absorbed moisture can reduce the solubility of the compound.[2]

Q3: How should | store UK-5099 stock solutions in DMSO?

A: After reconstitution in DMSQO, it is recommended to create aliquots to avoid repeated freeze-
thaw cycles.[3] For short-term storage, aliquots can be stored at -20°C. For longer-term
storage, -80°C is recommended.[1][3]

Q4: What is the long-term stability of UK-5099 in DMSO at -20°C?
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A: The stability of UK-5099 in DMSO at -20°C varies slightly depending on the supplier, but it is
generally stable for up to one month. One supplier suggests a shorter stability of up to 2 weeks.
For longer storage periods, it is highly recommended to store the stock solution at -80°C,
where it can be stable for at least 6 months.[1][3]

Data Presentation: Stability of UK-5099 in DMSC

Storage Temperature Duration of Stability Source
-20°C Up to 2 weeks Sigma-Aldrich
InvivoChem,
-20°C 1 month
MedChemExpress[1][3]
-70°C Up to 6 weeks Sigma-Aldrich
InvivoChem,
-80°C 6 months
MedChemExpress[1][3]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1683380?utm_src=pdf-body
https://www.invivochem.com/uk-5099.html
https://www.medchemexpress.com/uk-5099.html
https://www.benchchem.com/product/b1683380?utm_src=pdf-body
https://www.invivochem.com/uk-5099.html
https://www.medchemexpress.com/uk-5099.html
https://www.invivochem.com/uk-5099.html
https://www.medchemexpress.com/uk-5099.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Issue

Possible Cause

Recommended Solution

Difficulty dissolving UK-5099
powder in DMSO

1. Poor quality or old DMSO
that has absorbed moisture.

[2]2. Incorrect solvent.

1. Use fresh, anhydrous, high-
quality DMSO.[2]2. Confirm
that DMSO is the correct
solvent as per the

manufacturer's guidelines.

Precipitation of UK-5099 in cell

culture media

1. The compound's solubility is
lower in aqueous solutions.
[4]2. The final concentration in

the media is too high.

1. First, dilute the DMSO stock
solution in a step-wise manner
before adding it to the aqueous
buffer or cell culture medium.
[4]2. Pre-warm the culture
medium and the stock solution
to 37°C before dilution to
prevent precipitation due to
low temperatures.[4]3. If
precipitation still occurs,
sonication can be used to help

redissolve the compound.[4]

Inconsistent or unexpected

experimental results

1. Degradation of UK-5099
stock solution due to improper
storage or multiple freeze-thaw
cycles.[3]2. Use of a stock
solution that has been stored
at -20°C for longer than the
recommended time.

1. Always use freshly prepared
stock solutions or aliquots that
have been stored correctly at
-80°C for no longer than 6
months.[1][3]2. Avoid repeated
freeze-thaw cycles by
preparing single-use aliquots.

[3]

No observable effect of UK-

5099 in a cell-based assay

1. Insufficient concentration of
UK-5099.2. The cell type may
be insensitive to MPC

inhibition.

1. Perform a dose-response
experiment to determine the
optimal concentration for your
specific cell line and
experimental conditions.[5]
[6]2. Verify the expression and
activity of the mitochondrial
pyruvate carrier in your cell

model.
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Experimental Protocols
Preparation of UK-5099 Stock Solution

o Materials:
o UK-5099 powder
o Anhydrous, high-quality Dimethyl sulfoxide (DMSO)
o Sterile microcentrifuge tubes
e Procedure:
1. Allow the UK-5099 powder vial to equilibrate to room temperature before opening.

2. Prepare a stock solution by dissolving the UK-5099 powder in fresh DMSO. For example,
to prepare a 10 mM stock solution, dissolve 2.883 mg of UK-5099 (Molecular Weight:
288.30 g/mol ) in 1 mL of DMSO.

3. Vortex briefly to ensure the compound is fully dissolved.
4. Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.
5. For short-term storage (up to 2-4 weeks), store the aliquots at -20°C.[1][3]

6. For long-term storage (up to 6 months), store the aliquots at -80°C.[1][3]

Visualizations
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Experimental Workflow: UK-5099 Stock Preparation and Use

Stock Solution Preparation
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Aliguot into single-use tubes

Storage

Short-term (-20°C) Long-term (-80°C)
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Dilute in pre-warmed

cell culture media

Add to cell culture

Click to download full resolution via product page

Caption: Workflow for preparing and using UK-5099 stock solutions.
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Mechanism of Action of UK-5099
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Caption: UK-5099 inhibits the mitochondrial pyruvate carrier (MPC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. UK-5099 (PF1005023) | Mitochondrial Pyruvate Carrier (MPC) Inhibitor | CAS 56396-35-1
| Buy UK5099 (PF 1005023) from Supplier InvivoChem [invivochem.com]

e 2. selleckchem.com [selleckchem.com]
o 3. medchemexpress.com [medchemexpress.com]
e 4. UK-5099 | PF-1005023 | MPC inhibitor | TargetMol [targetmol.com]

» 5. Mitochondrial pyruvate carrier function is negatively linked to Warburg phenotype in vitro
and malignant features in esophageal squamous cell carcinomas - PMC
[pmc.ncbi.nlm.nih.gov]

» 6. Application of mitochondrial pyruvate carrier blocker UK5099 creates metabolic reprogram
and greater stem-like properties in LnCap prostate cancer cells in vitro - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [long-term stability of UK-5099 in DMSO at -20°C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683380#long-term-stability-of-uk-5099-in-dmso-at-
20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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